Cas no 319494-39-8 (Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid))
319494-39-8 structure
Product Name:Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
CAS No:319494-39-8
MF:C22H36N4O9
MW:500.542646408081
MDL:MFCD01318861
CID:2098402
Update Time:2023-11-22
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Chemical and Physical Properties
Names and Identifiers
-
- Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
- 4-[(2-Acetamido-3-methylbutanoyl)amino]-5-[[1-[(1-carboxy-3-oxopropan-2-yl)amino]-3-methyl-1-oxopent
-
- MDL: MFCD01318861
- Inchi: 1S/C22H36N4O9/c1-6-12(4)19(22(35)24-14(10-27)9-17(31)32)26-20(33)15(7-8-16(29)30)25-21(34)18(11(2)3)23-13(5)28/h10-12,14-15,18-19H,6-9H2,1-5H3,(H,23,28)(H,24,35)(H,25,34)(H,26,33)(H,29,30)(H,31,32)
- InChI Key: KYUFGGNCJRWMDN-UHFFFAOYSA-N
- SMILES: O=C(C(CCC(=O)O)NC(C(C(C)C)NC(C)=O)=O)NC(C(NC(C=O)CC(=O)O)=O)C(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 16
- Complexity: 800
- XLogP3: -0.8
- Topological Polar Surface Area: 208
Experimental Properties
- Solubility: H2O: 1 mg/mL
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A299045-2.5mg |
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) |
319494-39-8 | 2.5mg |
$ 420.00 | 2022-06-08 | ||
| TRC | A299045-5mg |
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) |
319494-39-8 | 5mg |
$ 820.00 | 2022-06-08 | ||
| TRC | A299045-10mg |
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) |
319494-39-8 | 10mg |
$ 1315.00 | 2022-06-08 | ||
| Biosynth | IVA-3182-V-5 mg |
Ac-Val-Glu-Ile-Asp-H (aldehyde) |
319494-39-8 | 5mg |
$310.20 | 2023-01-04 | ||
| abcr | AB351503-5 mg |
N-Acetyl-Val-Glu-Ile-Asp-al; . |
319494-39-8 | 5mg |
€310.50 | 2023-06-20 | ||
| abcr | AB351503-5mg |
N-Acetyl-Val-Glu-Ile-Asp-al; . |
319494-39-8 | 5mg |
€310.50 | 2024-06-08 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | M64_860-57-5mg |
Ac-Val-Glu-Ile-Asp-CHO (Caspase 6 (Mch2) Inhibitor) |
319494-39-8 | nan | 5mg |
¥3850.00 | 2025-04-15 |
Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
319494-39-8 (Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)) Related Products
- 147837-52-3(L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-)
- 848756-99-0(HEPTANOIC ACID, 3-[[(2S)-2-AMINO-1-OXOPROPYL]AMINO]-4,5-DIMETHYL-)
- 17193-68-9(L-Leucinamide, L-a-aspartyl- (9CI))
- 194022-51-0(Ac-Val-Asp-Val-Ala-Asp-aldehyde (pseudo acid))
- 402832-01-3(Ac-Leu-Glu-Val-Asp-aldehyde (pseudo acid))
- 848570-56-9(HEPTANOIC ACID, 3-[(2-AMINO-3-METHYL-1-OXOBUTYL)AMINO]-5-METHYL-)
- 848570-62-7(HEPTANOIC ACID, 3-[(2-AMINO-3-METHYL-1-OXOPENTYL)AMINO]-5-METHYL-)
- 184179-08-6(Ac-Asp-Glu-Val-Asp-aldehyde (pseudo acid))
- 169332-60-9(Ac-DEVD-CHO)
- 591749-94-9(L-VALINAMIDE, N2-ACETYL-L-LYSYL-L-ALANYL-N-[(1S)-2-CARBOXY-1-FORMYLETHYL]-)
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